3-Methyl-2-[(1-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperidin-4-yl)methoxy]pyridine

• IUPAC Name: 2-methyl-4-[4-[(3-methylpyridin-2-yl)oxymethyl]piperidin-1-yl]pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C19H23N5O/c1-14-4-3-7-21-19(14)25-13-16-5-9-23(10-6-16)18-17-12-15(2)22-24(17)11-8-20-18/h3-4,7-8,11-12,16H,5-6,9-10,13H2,1-2H3
• InChI Key: JDAWVBRGGOZIPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)OCC2CCN(CC2)C3=NC=CN4C3=CC(=N4)C
• Molecular Formula: C19H23N5O
• Molecular Weight: 337.4 g/mol
• CAS No.: 2201436-41-9

Description

3-Methyl-2-[(1-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperidin-4-yl)methoxy]pyridine is a useful research compound. Its molecular formula is C19H23N5O and its molecular weight is 337.427. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Novel pyrazole-containing compounds have been synthesized with potential antitumor and antimicrobial activities. These compounds include enaminones used as key intermediates for producing substituted pyridine derivatives, showcasing their significance in drug development processes (Riyadh, 2011).
• A series of pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-c]triazine compounds were synthesized, demonstrating antitrypanosomal activity and serving as antimetabolites in purine biochemical reactions, which indicates their potential in therapeutic applications (Abdelriheem, Nadia A., Zaki, Yasser H., Abdelhamid, A., 2017).

Chemical Syntheses and Mechanistic Insights

• The development of pyrazolo[3,4-b]pyridines as selective inhibitors of A1 adenosine receptors illustrates the chemical versatility of such compounds in generating significant pharmacological profiles, highlighting their application in designing receptor-specific drugs (Manetti, F. et al., 2005).
• The synthesis of aminopyridyl/pyrazinyl-substituted compounds yielding potent c-Met/ALK dual inhibitors showcases the application of these chemical frameworks in targeting oncogenic pathways, offering insights into cancer treatment strategies (Li, Jingrong et al., 2013).

Pharmacological Applications

• Research on thiopyrimidine, pyrane, pyrazoline, and thiazolopyrimidine derivatives from 2-chloro-6-ethoxy-4-acetylpyridine has shown good analgesic and antiparkinsonian activities, indicating the therapeutic potential of these derivatives in managing pain and Parkinson's disease (Amr, A. et al., 2008).

Mechanism of Action

Target of Action

Compounds with similar pyrazolo[1,5-a]pyrimidine structures have been identified as strategic compounds for optical applications . Other related compounds have shown inhibitory activity against CDK2, a key regulator of the cell cycle .

Mode of Action

Related pyrazolo[1,5-a]pyrimidines have shown to interact with their targets by improving both the absorption and emission behaviors, particularly when electron-donating groups are present at position 7 on the fused ring .

Biochemical Pathways

Related compounds have been used in the study of dynamics of intracellular processes, chemosensors, and the progress of organic materials .

Result of Action

Related compounds have shown significant inhibitory activity against cdk2, leading to alterations in cell cycle progression and induction of apoptosis within certain cell lines .

Action Environment

Related compounds have shown good solid-state emission intensities, suggesting that they can be designed as solid-state emitters by proper structural selection .

Future Directions

The compound’s significant photophysical properties have attracted a great deal of attention in material science recently. Its structural diversity and potential applications make it a promising area for future research.